4-(6-ethylpyrimidin-4-yl)-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane

• IUPAC Name: 4-(6-ethylpyrimidin-4-yl)-2-(pyrazol-1-ylmethyl)-1,4-oxazepane
• InChI: InChI=1S/C15H21N5O/c1-2-13-9-15(17-12-16-13)19-6-4-8-21-14(10-19)11-20-7-3-5-18-20/h3,5,7,9,12,14H,2,4,6,8,10-11H2,1H3
• InChI Key: NDBDJEGIBYFDSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCCOC(C2)CN3C=CC=N3
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

4-(6-ethylpyrimidin-4-yl)-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a pyrimidine and pyrazole moiety.

Scientific Research Applications

Synthesis and Anticancer Activity

A series of novel compounds, including pyrazolopyrimidines and related derivatives, have been synthesized and evaluated for their anticancer properties. These compounds have shown varying levels of activity against different cancer cell lines, highlighting their potential as therapeutic agents. Notably, compounds were synthesized through various methods, such as condensation reactions and treatment with different reagents, to create a diverse range of derivatives with potential biological activities (Rahmouni et al., 2016), (Abdallah et al., 2017).

Antimicrobial Activity

Some derivatives have been studied for their antimicrobial properties. Synthesis of new heterocyclic compounds containing oxazepine derivatives, for instance, demonstrated significant antibacterial activity against various strains, suggesting these compounds as potential antimicrobial agents (Mohammad et al., 2017).

Enzymatic Activity Enhancement

Research has also explored the use of pyrazolopyrimidinyl derivatives in enhancing enzymatic activity. Specific compounds have shown the ability to increase the reactivity of enzymes such as cellobiase, indicating potential applications in biochemical and industrial processes (Abd & Awas, 2008).

Antioxidant Properties

Another area of interest is the antioxidant activity of pyrimidine-containing heterocycles. Some newly synthesized compounds have demonstrated potent antioxidant properties, which could be leveraged in developing treatments or supplements to combat oxidative stress-related diseases (Salem & Errayes, 2016).

Synthesis Techniques and Chemical Properties

The synthesis and characterization of various derivatives have been central to understanding their chemical properties and potential applications. This includes the development of efficient synthesis methods and the exploration of their chemical reactions and structural characteristics (Halcrow, 2005).